2-bromo-N-(2-(4-isopropylphenyl)-4-oxo-4H-chromen-6-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-bromo-N-(2-(4-isopropylphenyl)-4-oxo-4H-chromen-6-yl)benzamide” is a complex organic molecule. It contains a benzamide group, which is a common motif in pharmaceutical drugs and is known to have bioactive properties . The compound also contains a chromen-6-yl group, which is a type of oxygen-containing heterocycle that is often found in natural products and medicinal compounds .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and a variety of functional groups . The presence of the bromine atom could potentially make the compound more reactive, as bromine is a good leaving group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzamide and chromen-6-yl groups could potentially increase the compound’s polarity, affecting its solubility and reactivity .Scientific Research Applications
- Imidazole derivatives, including the compound , have shown promising antimicrobial properties. Researchers have synthesized various imidazole-based compounds and evaluated their efficacy against bacteria and fungi . Investigating the antibacterial and antifungal potential of this compound could be valuable.
- Imidazole derivatives have been explored for their anti-inflammatory activity. These compounds can modulate inflammatory pathways and may serve as potential drug candidates for managing inflammatory conditions . Investigating the anti-inflammatory effects of our compound could provide insights.
- Imidazole-containing compounds have demonstrated antitumor properties. Researchers have synthesized derivatives with potential anticancer activity . Investigating whether our compound exhibits cytotoxic effects on cancer cells is an interesting avenue.
- Some imidazole derivatives exhibit antiviral activity. Investigating whether our compound has any effect against specific viruses could be relevant . Antiviral research is crucial, especially in the context of emerging viral diseases.
- Imidazole-containing compounds often interact with enzymes due to their structural similarity to natural substrates. Investigating whether our compound inhibits specific enzymes (e.g., kinases, proteases) could be insightful .
- Imidazole derivatives serve as versatile building blocks in chemical synthesis. Researchers use them to create novel drug candidates by modifying their structure . Investigating synthetic routes and potential modifications for drug development is essential.
Antimicrobial Activity
Anti-Inflammatory Effects
Anticancer Potential
Antiviral Properties
Enzyme Inhibition
Chemical Synthesis and Medicinal Chemistry
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-bromo-N-[4-oxo-2-(4-propan-2-ylphenyl)chromen-6-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20BrNO3/c1-15(2)16-7-9-17(10-8-16)24-14-22(28)20-13-18(11-12-23(20)30-24)27-25(29)19-5-3-4-6-21(19)26/h3-15H,1-2H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQJUUBJFIDQAGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=C4Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H-chromen-6-yl}benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.